Cas no 7307-03-1 (5-Hydroxy-4-hexen-3-one)
5-Hydroxy-4-hexen-3-one structure
Product Name:5-Hydroxy-4-hexen-3-one
CAS No:7307-03-1
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00511093
CID:977770
PubChem ID:329776822
Update Time:2025-04-19
5-Hydroxy-4-hexen-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylhexane-2,4-dione
- 5-HYDROXY-4-HEXEN-3-ONE,
- 5-Methyl-2,4-hexanedione
- 5-methyl-2,4-hexadione
- 5-methyl-2,4-hexanedione(SALTDATA: FREE)
- 5-Methyl-hexan-2,4-dion
- 5-methyl-hexane-2,4-dione
- 5-Methylhexane-2,4-dione,keto form
- isobutyrylacetone
- 2-Methyl-3,5-hexanedione
- NSC 128130
- NSC 78668
- 5-Methyl-2,4-hexanedione (enol)
- 2,4-Hexanedione, 5-methyl-
- KHZGUWAFFHXZLC-UHFFFAOYSA-N
- 5-Methylhexane-2,4-dione, keto form
- 5-Methyl-2,4-hexanedione #
- NSC128130
- 5-Methyl-2,4-hexanedione, AldrichCPR
- SY021087
- R3332
- 5-Hydroxy-4-hexen-3-one
-
- MDL： MFCD00511093
- Inchi： 1S/C7H12O2/c1-5(2)7(9)4-6(3)8/h5H,4H2,1-3H3
- InChI Key： KHZGUWAFFHXZLC-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)C(C)C
Computed Properties
- Exact Mass: 114.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 125
- XLogP3: 0.8
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 0.924
- Boiling Point: 176 ºC
- Flash Point: 60 ºC
- Refractive Index: 1.453
- PSA: 37.30000
- LogP: 1.42730
5-Hydroxy-4-hexen-3-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Store in freezer, under -20°C
5-Hydroxy-4-hexen-3-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
5-Hydroxy-4-hexen-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01655-1g |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 95% | 1g |
¥2109.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01655-5g |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 95% | 5g |
¥6309.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01655-250mg |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 95% | 250mg |
¥889.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01655-10g |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 95% | 10g |
¥10839.0 | 2023-09-05 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR01575-1G |
5-Methyl-2,4-hexanedione |
7307-03-1 | 1g |
¥4097.58 | 2023-11-10 | ||
| TRC | H954938-10mg |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | H954938-50mg |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 50mg |
$ 95.00 | 2022-04-28 | ||
| TRC | H954938-100mg |
5-Hydroxy-4-hexen-3-one |
7307-03-1 | 100mg |
$196.00 | 2023-05-18 | ||
| abcr | AB267114-250mg |
5-Methyl-2,4-hexanedione, 95%; . |
7307-03-1 | 95% | 250mg |
€171.60 | 2025-04-16 | |
| abcr | AB267114-1g |
5-Methyl-2,4-hexanedione, 95%; . |
7307-03-1 | 95% | 1g |
€302.60 | 2025-04-16 |
5-Hydroxy-4-hexen-3-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7307-03-1)5-Hydroxy-4-hexen-3-one
Order Number:A914145
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:51
Price ($):374.0
Email:sales@amadischem.com
5-Hydroxy-4-hexen-3-one Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7307-03-1)5-Hydroxy-4-hexen-3-one
Purity:99%
Quantity:5g
Price ($):374.0